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Compound of Interest

Compound Name: Hemopressin(rat)

Cat. No.: B10787760

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hemopressin (rat), a nonapeptide with the sequence Pro-Val-Asn-Phe-Lys-Phe-Leu-Ser-His
(PVNFKFLSH), is an endogenous peptide derived from the a-chain of hemoglobin.[1] It is
recognized as a selective inverse agonist of the cannabinoid receptor 1 (CB1), playing a role in
various physiological processes, including nociception, food intake, and blood pressure
regulation.[1][2] Proper preparation of Hemopressin(rat) solutions is critical for obtaining
reliable and reproducible experimental results. This document provides detailed application
notes and protocols for the handling, reconstitution, and use of Hemopressin(rat) in common
experimental paradigms.
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Hemopressin (rat) Properties
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Property

Value

Reference

Amino Acid Sequence

Pro-Val-Asn-Phe-Lys-Phe-Leu-
Ser-His (PVNFKFLSH)

Molecular Weight 1088.27 g/mol

Appearance Lyophilized powder General peptide property
Typically >95% (should be

Purity verified by supplier's certificate =~ General peptide property

of analysis)

Solubility of Hemopressin (rat)
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Solvent

Concentration

Notes Reference

DMSO

100 mg/mL (91.89
mM)

May require
sonication to fully

dissolve.

20% Acetonitrile in

Water

Up to 2 mg/mL

A recommended
solvent for initial stock

solutions.

Sterile Filtered Water

Sparingly soluble

Recommended to try
first. If solubility is low,
other solvents can be
used. A specific
technigue involves
serial aliquots of water
to ensure all peptide is
dissolved to a final
concentration of 45.9
uM (for 1 mg in 20

ml).

10% Methanol in
Water with 0.1% TFA

1 mg/mL

An alternative for
achieving a higher
concentration in an
agqueous-based

solvent.

10%-30% Acetic Acid
in Water

Recommended if the
peptide does not

dissolve in water.

Recommended Storage Conditions
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Form Temperature Duration Notes Reference
Should be stored
Lyophilized in a desiccator to
-20°C or -80°C Several years )
Powder prevent moisture

absorption.

Stock Solutions

Up to 6 months

Aliquot to avoid

(in organic
) -20°C or -80°C at-80°C;uptol freeze-thaw
solvents like
month at -20°C. cycles.
DMSO)
Stability is
limited,
especially for
Short-term (days  peptides with
Working to a week at certain amino
Solutions (in -20°C or -80°C 4°C); for longer acids. Use sterile

agueous buffers)

storage, freezing

is recommended.

buffers at pH 5-6
to prolong shelf
life. Avoid
repeated freeze-

thaw cycles.

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized Hemopressin

(rat)

This protocol outlines the steps for reconstituting lyophilized Hemopressin(rat) to create a

stock solution.

Materials:

» Lyophilized Hemopressin(rat) vial

o Appropriate solvent (e.g., sterile DMSO, 20% acetonitrile, or sterile water)
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Sterile, low-protein binding polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Microcentrifuge

Procedure:

Equilibrate: Allow the vial of lyophilized Hemopressin(rat) to equilibrate to room temperature
for at least 15-30 minutes before opening. This prevents condensation of atmospheric
moisture onto the peptide.

» Centrifuge: Briefly centrifuge the vial to ensure all the lyophilized powder is at the bottom.

o Solvent Addition: Carefully open the vial and add the desired volume of the chosen solvent to
achieve the target concentration. For example, to make a 10 mM stock solution from 1 mg of
Hemopressin(rat) (MW: 1088.27), add 91.89 pL of solvent.

o Dissolution: Gently vortex or swirl the vial to dissolve the peptide completely. If necessary,
sonicate for a short period, particularly if using DMSO.

» Aliquoting and Storage: Once fully dissolved, aliquot the stock solution into sterile, low-
protein binding microcentrifuge tubes in volumes appropriate for single experiments to
minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of Working Solutions for In Vitro
Assays

This protocol describes the dilution of the stock solution to prepare working solutions for cell-
based or biochemical assays.

Materials:
 Hemopressin(rat) stock solution

o Sterile assay buffer (e.g., PBS, HBSS, or cell culture medium)
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» Sterile polypropylene tubes

o Calibrated micropipettes and sterile tips

Procedure:

o Thaw Stock Solution: Thaw a single aliquot of the Hemopressin(rat) stock solution on ice.

o Serial Dilution: Perform serial dilutions of the stock solution with the appropriate sterile assay
buffer to achieve the desired final concentrations for your experiment. It is recommended to
prepare fresh working solutions for each experiment.

o Final Concentration: The final concentration of Hemopressin(rat) will depend on the specific
assay. For example, concentrations in the range of 100 nM to 10 uM have been used in in
vitro assays such as CBL1 receptor internalization and signaling studies.

e Vehicle Control: Prepare a vehicle control solution using the same solvent and dilution factor
as the Hemopressin(rat) working solutions.

Protocol 3: Preparation of Hemopressin (rat) for In Vivo
Administration

This protocol provides guidance on preparing Hemopressin(rat) for administration to rats in
experimental studies.

Materials:

» Hemopressin(rat) stock solution or lyophilized powder

o Sterile, pyrogen-free saline (0.9% NaCl) or other appropriate vehicle
o Sterile tubes and syringes

Procedure:

e Reconstitution for In Vivo Use: If starting from a lyophilized powder, reconstitute
Hemopressin(rat) in a sterile vehicle suitable for in vivo administration, such as sterile
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saline. If starting from a stock solution (e.g., in DMSO), ensure the final concentration of the
organic solvent in the administered solution is minimal and well-tolerated by the animals.

o Dosage Calculation: Calculate the required volume of the Hemopressin(rat) solution based
on the desired dose and the animal's body weight. Doses used in previous studies in rats
have ranged from 0.5 pg/kg to 100 pg/kg, depending on the route of administration
(intrathecal, intraplantar, or oral). For intracerebroventricular (i.c.v.) administration, doses
around 10 nmol per animal have been used.

o Administration: Administer the prepared Hemopressin(rat) solution to the animals using the
chosen route (e.g., oral gavage, intraperitoneal injection, intracerebroventricular injection).

o Control Group: Administer the vehicle solution to a control group of animals.

Mandatory Visualizations
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Experimental Workflow for Preparing Hemopressin(rat) Solutions
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Caption: Workflow for preparing Hemopressin(rat) solutions.
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Hemopressin(rat) Signaling via CB1 Receptor
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Caption: Hemopressin(rat) signaling pathway via the CB1 receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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